Cas no 1396683-97-8 (4-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-methylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-methylbenzene-1-sulfonamide
• CAS No: 1396683-97-8
• MF: C₁₃H₁₄FNO₄S
• MW: 299.317965984344
• CID: 5400905
• Update Time: 2025-05-23

4-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-methylbenzenesulfonamide
• 4-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C13H14FNO4S/c1-9-6-11(2-3-12(9)14)20(17,18)15-7-13(16)10-4-5-19-8-10/h2-6,8,13,15-16H,7H2,1H3
• InChI Key： ONQMHAPMIHVHBD-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2C=COC=2)O)(=O)=O)=CC=C(F)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-methylbenzene-1-sulfonamide

4-Fluoro-N-[2-(Furan-3-yl)-2-Hydroxyethyl]-3-Methylbenzene-1-Sulfonamide: A Comprehensive Overview

The compound 4-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-methylbenzene-1-sulfonamide (CAS No. 1396683-97-8) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, materials science, and environmental chemistry. This compound is characterized by its unique structure, which combines a sulfonamide group, a furan ring, and a fluorine atom, making it a versatile building block for advanced chemical research and development.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to modulate enzyme activity and receptor binding. The presence of the furan ring in this compound adds an additional layer of complexity, as furan derivatives are known for their anti-inflammatory and antioxidant properties. Furthermore, the fluorine atom introduces electronic effects that can enhance the molecule's stability and bioavailability.

The synthesis of 4-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-methylbenzene-1-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have recently explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing the time required for the formation of this compound while maintaining high yields.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. For instance, its ability to inhibit key enzymes involved in inflammatory pathways makes it a potential candidate for anti-inflammatory drug development. Additionally, studies have demonstrated its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing healthy cells.

Another area of interest is its role in materials science. The unique combination of functional groups in this compound allows it to serve as a precursor for advanced materials such as polymers and nanoparticles. Recent research has focused on its use in the development of stimuli-responsive materials that can change their properties in response to external conditions like temperature or pH.

From an environmental perspective, this compound has been investigated for its potential as a catalyst in green chemistry processes. Its ability to facilitate selective transformations under mild conditions aligns with the growing demand for sustainable chemical technologies that minimize waste and energy consumption.

In conclusion, 4-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-methylbenzene-1-sulfonamide (CAS No. 1396683-97-8) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of chemical innovation while addressing pressing global challenges in health and sustainability.